4-((2-Hydroxyethyl)amino)-3-nitrophenol
Overview
Description
The compound 4-((2-Hydroxyethyl)amino)-3-nitrophenol is a derivative of 4-aminophenol, which is a functional molecule that has been extensively studied for its potential applications in various fields, including medicine and materials science. The presence of both amino and nitro groups in the molecule suggests that it could exhibit interesting chemical and biological properties.
Synthesis Analysis
The synthesis of derivatives similar to this compound has been reported in the literature. For instance, a range of 4-aminophenol derivatives have been synthesized, characterized, and evaluated for their biological activities . These derivatives include compounds with various substituents on the phenol ring, which are synthesized using Schiff base formation reactions. Another relevant synthesis approach involves the creation of a combinatorial library of 4-(2-hydroxyaryl)-3-nitro-4H-chromenes, which are synthesized through C4-SMe substitution in N-alkyl/phenyl 4-(methylthio)-3-nitro-4H-chromen-2-amines with different phenols . This method emphasizes the role of hydrogen bond interactions in directing the substitution pattern.
Molecular Structure Analysis
The molecular structure of compounds closely related to this compound has been studied using various analytical techniques. For example, the crystal structure of 2-amino-4-nitrophenol shows that the molecule is nearly planar and forms a three-dimensional network through hydrogen bonding . Such structural analyses are crucial for understanding the interactions and properties of these compounds at the molecular level.
Chemical Reactions Analysis
The chemical reactivity of 4-aminophenol derivatives can be inferred from studies on similar compounds. The presence of amino and nitro groups allows for a variety of chemical reactions, such as the formation of Schiff bases . Additionally, the reduction of nitro groups in related compounds has been reported, which can lead to the formation of new functional groups and structures, such as hybrid amino-acid lactones .
Physical and Chemical Properties Analysis
The physical and chemical properties of 4-aminophenol derivatives are influenced by their functional groups and molecular structure. The synthesized compounds exhibit broad-spectrum antimicrobial activities against various bacterial strains and fungi, as well as significant inhibition of enzymes related to diabetes . The coordination compounds of 4-hydroxy-3-nitro-2H-chromen-2-one, which share structural similarities with this compound, show good cytotoxic activity, suggesting potential applications in cancer therapy . These properties highlight the importance of the molecular structure in determining the biological and chemical behavior of these compounds.
Scientific Research Applications
Environmental Impact and Degradation
- Environmental Contaminant Degradation : A study on Rhodococcus opacus SAO101 revealed a gene cluster responsible for degrading p-nitrophenol (4-NP), an environmental contaminant used in medicines and pesticides. This cluster plays a crucial role in the mineralization of 4-NP in R. opacus SAO101 (Kitagawa, Kimura, & Kamagata, 2004).
Chemical and Biochemical Analysis
- Fluorescence Properties : A study explored the fluorescence properties of 2-(4-amino-substituted-3-nitrophenyl)-3-hydroxyquinolin-4(1H)-ones, considering their potential use as molecular fluorescent probes (Motyka, Hlaváč, Soural, Hradil, Krejčí, Kvapil, & Weiss, 2011).
- Catalytic Reduction of Nitro Compounds : Graphene-based catalysts have been developed for the reduction of nitro compounds like 4-nitrophenol to amines, which are significant in pharmaceuticals, dyes, and polymers production (Nasrollahzadeh, Nezafat, Gorab, & Sajjadi, 2020).
Biodegradation and Toxicity
- Toxicity and Degradability Studies : Research on nitrophenols like 4-nitrophenol highlighted their toxicity and degradability in anaerobic systems, emphasizing their classification as priority pollutants (Uberoi & Bhattacharya, 1997).
Synthesis and Optimization
- Optimization of Synthesis Process : A study focused on optimizing the synthesis process of 4-amino-3-nitrophenol from p-aminophenol, significantly improving yield and reducing synthesis time (Guan, 2008).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like histone deacetylases (hdacs) and participate in suzuki–miyaura (sm) cross-coupling reactions .
Mode of Action
For instance, in the case of SM coupling reactions, the compound might participate in electronically divergent processes with the metal catalyst .
Biochemical Pathways
Based on its potential involvement in sm coupling reactions, it can be inferred that it might affect carbon-carbon bond formation processes .
Pharmacokinetics
Similar compounds have shown varied terminal elimination half-lives .
Result of Action
Based on its potential involvement in sm coupling reactions, it can be inferred that it might contribute to the formation of new carbon-carbon bonds .
Action Environment
Similar compounds have shown varied responses to different environmental conditions .
properties
IUPAC Name |
4-(2-hydroxyethylamino)-3-nitrophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O4/c11-4-3-9-7-2-1-6(12)5-8(7)10(13)14/h1-2,5,9,11-12H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXKLYBMQAHYULT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)[N+](=O)[O-])NCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00215536 | |
Record name | 4-((2-Hydroxyethyl)amino)-3-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00215536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65235-31-6 | |
Record name | 4-[(2-Hydroxyethyl)amino]-3-nitrophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=65235-31-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-((2-Hydroxyethyl)amino)-3-nitrophenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065235316 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-((2-Hydroxyethyl)amino)-3-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00215536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-[(2-hydroxyethyl)amino]-3-nitrophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.059.662 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-NITRO-P-HYDROXYETHYLAMINOPHENOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AIP2J155AN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the limit of quantification (LOQ) for 4-((2-Hydroxyethyl)amino)-3-nitrophenol in hair dye analysis?
A: The LOQ is the lowest concentration of an analyte in a sample that can be reliably quantified with acceptable accuracy and precision []. For this compound, the established LOQ is 5 mg/kg in hair dyes using the described HPLC method []. This means that the method can reliably detect and quantify this specific aminophenol at concentrations as low as 5 mg/kg in hair dye samples. This is important for regulatory purposes and ensuring consumer safety, as it allows for the monitoring and control of potentially harmful substances in consumer products.
Q2: Can you describe the analytical method used to determine the presence of this compound in hair dyes?
A: The research employed a high-performance liquid chromatography (HPLC) method for the simultaneous determination of 11 aminophenols, including this compound, in hair dye products []. Here's a summarized breakdown:
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